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molecular formula C7H11N3 B8495064 1-(Pyrimidin-4-yl)propan-1-amine

1-(Pyrimidin-4-yl)propan-1-amine

Cat. No. B8495064
M. Wt: 137.18 g/mol
InChI Key: GNLDWYBKSSRWEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08440666B2

Procedure details

2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione (292 mg, 1.09 mmol) in methanol (2 mL) was stirred with hydrazine monohydrate (153 μL, 3.15 mmol) at room temperature for 16 hours. After completion of the reaction, the solid was filtered off with chloroform, and the filtrate was evaporated under reduced pressure repeatedly to give the desired product (84% yield).
Name
2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione
Quantity
292 mg
Type
reactant
Reaction Step One
Name
hydrazine monohydrate
Quantity
153 μL
Type
reactant
Reaction Step One
Name
methanol
Quantity
2 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
84%

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][C:4]([CH:7]([N:10]2C(=O)C3C(=CC=CC=3)C2=O)[CH2:8][CH3:9])=[N:3][CH:2]=1.O.NN>CO>[N:1]1[CH:6]=[CH:5][C:4]([CH:7]([NH2:10])[CH2:8][CH3:9])=[N:3][CH:2]=1 |f:1.2|

Inputs

Step One
Name
2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione
Quantity
292 mg
Type
reactant
Smiles
N1=CN=C(C=C1)C(CC)N1C(C2=CC=CC=C2C1=O)=O
Name
hydrazine monohydrate
Quantity
153 μL
Type
reactant
Smiles
O.NN
Name
methanol
Quantity
2 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After completion of the reaction
FILTRATION
Type
FILTRATION
Details
the solid was filtered off with chloroform
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated under reduced pressure repeatedly

Outcomes

Product
Name
desired product
Type
product
Smiles
N1=CN=C(C=C1)C(CC)N
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 84%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.